N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine

• IUPAC Name: N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C20H22N4O2/c1-14-6-4-5-7-17(14)18-13-22-24-20(23-18)21-11-10-15-8-9-16(25-2)12-19(15)26-3/h4-9,12-13H,10-11H2,1-3H3,(H,21,23,24)
• InChI Key: YAGPWHSLAQRWMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CN=NC(=N2)NCCC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine, also known as DMPEA-TAZAM, is a chemical compound that belongs to the class of triazine derivatives. It has been widely studied for its potential applications in various scientific research areas due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. It has also been shown to reduce the levels of prostaglandin E2 (PGE2), which is a potent inflammatory mediator. In addition, N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine has been shown to reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have good stability under a range of conditions. However, there are also some limitations to its use. It has low solubility in water, which can make it difficult to work with in some experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine. One area of interest is the development of new drugs based on its chemical structure. It has been shown to have potential as an anti-inflammatory and analgesic agent, as well as an anti-cancer agent, and further research in these areas could lead to the development of new treatments for a range of diseases. Another area of interest is the elucidation of its mechanism of action, which could provide insight into the development of new drugs with similar properties. Finally, further research is needed to fully understand the advantages and limitations of N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine for use in lab experiments, and to develop new methods for working with this compound.

Scientific Research Applications

N-[2-(2,4-dimethoxyphenyl)ethyl]-5-(2-methylphenyl)-1,2,4-triazin-3-amine has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.